N'-hydroxy-1-pyrazin-2-ylpiperidine-4-carboximidamide
Description
“N’-hydroxy-1-pyrazin-2-ylpiperidine-4-carboximidamide” is a biochemical used for proteomics research . It has a molecular formula of C10H15N5O and a molecular weight of 221.26 .
Physical And Chemical Properties Analysis
The molecular weight of “N’-hydroxy-1-pyrazin-2-ylpiperidine-4-carboximidamide” is 221.26 . Other physical and chemical properties such as melting point, boiling point, and density are not provided in the available resources.Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of related pyrazole derivatives have been explored for their potential antitumor, antifungal, and antibacterial activities. A study by Titi et al. (2020) involved the synthesis of compounds through the reaction of hydroxymethyl pyrazole derivatives, leading to the identification of antitumor and antimicrobial pharmacophore sites. The synthesized compounds were characterized using various spectroscopic methods and single crystal X-ray crystallography, providing a foundation for understanding the structural basis of their biological activities (Titi et al., 2020).
Antiproliferative and Catalytic Activities
Research by Choroba et al. (2019) focused on copper(ii) complexes with pyrazine derivatives, examining their antiproliferative activity against human carcinomas and their catalytic activity in the oxidation of alkanes and alcohols. This study highlights the potential of pyrazine-based compounds in developing anticancer therapies and their application in catalysis, showcasing the versatility of such compounds in both biological and chemical processes (Choroba et al., 2019).
Antimicrobial Activity
The antimicrobial potential of novel N-arylimidazo[1,2-a]pyrazine-2-carboxamides synthesized through microwave irradiation conditions was investigated by Jyothi and Madhavi (2019). These compounds exhibited promising antimicrobial activity, underscoring the relevance of pyrazine derivatives in addressing microbial resistance and developing new antimicrobial agents (Jyothi & Madhavi, 2019).
properties
IUPAC Name |
N'-hydroxy-1-pyrazin-2-ylpiperidine-4-carboximidamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N5O/c11-10(14-16)8-1-5-15(6-2-8)9-7-12-3-4-13-9/h3-4,7-8,16H,1-2,5-6H2,(H2,11,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MPFZLUILBIZZAC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=NO)N)C2=NC=CN=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCC1/C(=N/O)/N)C2=NC=CN=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N5O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N'-hydroxy-1-pyrazin-2-ylpiperidine-4-carboximidamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-2-ethoxynaphthalene-1-carboxamide](/img/no-structure.png)
![Propan-2-yl 2-[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-2-methyl-4-oxochromen-7-yl]oxyacetate](/img/structure/B2534958.png)
![N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}thiophene-2-carboxamide](/img/structure/B2534976.png)
![2H-[1,3]Dioxolo[4,5-b]pyridin-6-amine](/img/structure/B2534977.png)
![N-(2,6-dimethylphenyl)-2-[2-(4-methoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetamide](/img/structure/B2534978.png)
![N-(3-fluorobenzyl)-N-(4-isopropylphenyl)-3-methyl[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide](/img/structure/B2534980.png)